N-[2-hydroxy-2-(4-methylphenyl)ethyl]-2-(methylamino)-1,3-thiazole-5-carboxamide

• IUPAC Name: N-[2-hydroxy-2-(4-methylphenyl)ethyl]-2-(methylamino)-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C14H17N3O2S/c1-9-3-5-10(6-4-9)11(18)7-16-13(19)12-8-17-14(15-2)20-12/h3-6,8,11,18H,7H2,1-2H3,(H,15,17)(H,16,19)
• InChI Key: OMPNLFXPIICNLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CNC(=O)C2=CN=C(S2)NC)O
• Molecular Formula: C14H17N3O2S
• Molecular Weight: 291.37 g/mol

Description

N-[2-hydroxy-2-(4-methylphenyl)ethyl]-2-(methylamino)-1,3-thiazole-5-carboxamide, also known as PNU-282987, is a selective agonist of α7 nicotinic acetylcholine receptors. It is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases such as Alzheimer's disease, schizophrenia, and Parkinson's disease.

Mechanism of Action

N-[2-hydroxy-2-(4-methylphenyl)ethyl]-2-(methylamino)-1,3-thiazole-5-carboxamide selectively activates α7 nicotinic acetylcholine receptors, which are widely distributed in the brain and play a key role in neurotransmission. Activation of α7 nicotinic acetylcholine receptors leads to the release of various neurotransmitters such as dopamine, serotonin, and acetylcholine, which are involved in cognitive function, memory, and mood regulation.
Biochemical and Physiological Effects:
This compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease. It has also been found to have an antipsychotic effect in animal models of schizophrenia. This compound has neuroprotective effects in animal models of Parkinson's disease. In addition, it has been shown to have anxiolytic effects and to reduce inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[2-hydroxy-2-(4-methylphenyl)ethyl]-2-(methylamino)-1,3-thiazole-5-carboxamide is its selective activation of α7 nicotinic acetylcholine receptors, which allows for targeted effects on neurotransmission. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to administer in experiments.

Future Directions

For N-[2-hydroxy-2-(4-methylphenyl)ethyl]-2-(methylamino)-1,3-thiazole-5-carboxamide include further studies on its potential therapeutic applications in various diseases such as Alzheimer's disease, schizophrenia, and Parkinson's disease. In addition, future studies could investigate the effects of this compound on other neurotransmitter systems and its potential interactions with other drugs. Finally, future studies could investigate the potential use of this compound as a tool for understanding the role of α7 nicotinic acetylcholine receptors in various physiological processes.

Synthesis Methods

N-[2-hydroxy-2-(4-methylphenyl)ethyl]-2-(methylamino)-1,3-thiazole-5-carboxamide is synthesized by reacting 2-(methylamino)-1,3-thiazole-5-carboxylic acid with 4-methylphenylacetic acid in the presence of N,N-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) as catalysts. The resulting intermediate is then reacted with 2-bromoethanol in the presence of potassium carbonate to obtain the final product.

Scientific Research Applications

N-[2-hydroxy-2-(4-methylphenyl)ethyl]-2-(methylamino)-1,3-thiazole-5-carboxamide has been extensively studied for its potential therapeutic applications in various diseases such as Alzheimer's disease, schizophrenia, and Parkinson's disease. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease. In addition, it has been found to have an antipsychotic effect in animal models of schizophrenia. This compound has also been shown to have neuroprotective effects in animal models of Parkinson's disease.